Cas no 112790-42-8 (Cyclopenta[4,5]cycloundec[1,2-b]oxiren-9(1aH)-one,2,3,6,7,7a,8,10,10a,11,11a-decahydro-1a,5,10a-trimethyl-8-(1-methylethylidene)-,(1aR,4E,7aS,10aR,11aR)- (9CI))

• Product Name: Cyclopenta[4,5]cycloundec[1,2-b]oxiren-9(1aH)-one,2,3,6,7,7a,8,10,10a,11,11a-decahydro-1a,5,10a-trimethyl-8-(1-methylethylidene)-,(1aR,4E,7aS,10aR,11aR)- (9CI)
• CAS No: 112790-42-8
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 201949
• PubChem ID: 5459116
• Update Time: 2025-04-19

Cyclopenta[4,5]cycloundec[1,2-b]oxiren-9(1aH)-one,2,3,6,7,7a,8,10,10a,11,11a-decahydro-1a,5,10a-trimethyl-8-(1-methylethylidene)-,(1aR,4E,7aS,10aR,11aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[4,5]cycloundec[1,2-b]oxiren-9(1aH)-one,2,3,6,7,7a,8,10,10a,11,11a-decahydro-1a,5,10a-trimethyl-8-(1-methylethylidene)-,(1aR,4E,7aS,10aR,11aR)- (9CI)
• Claenone
• Cyclopenta[4,5]cycloundec[1,2-b]oxiren-9(1aH)-one,2,3,6,7,7a,8,10,10a,11,11a-decahydro-1a,5,10a-trimethyl-8-(1-methylethylide
• 112790-42-8
• Cyclopenta[4,2-b]oxiren-9(1aH)-one, 2,3,6,7,7a,8,10,10a,11,11a-decahydro-1a,5,10a-trimethyl- 8-(1-methylethylidene)-, [1aR-(1aR*,4E,7aS*,10aR*,11aR*)]-
• NSC-624589
• DTXSID80420040
• Cyclopenta[4,2-b]oxiren-9(1aH)-one, 2,3,6,7,7a,8,10,10a,11,11a-decahydro-1a,5,10a-trimethyl-8-(1-methylethylidene)-, (1aR,4E,7aS,10aR,11aR)-
• NSC624589

• Inchi： 1S/C20H30O2/c1-13(2)18-15-9-8-14(3)7-6-10-20(5)17(22-20)12-19(15,4)11-16(18)21/h7,15,17H,6,8-12H2,1-5H3/b14-7-/t15?,17-,19+,20?/m1/s1
• InChI Key： WIQJIYQQVYRKPQ-KAGDPKRISA-N
• SMILES： O1C2(C)CCC=C(C)CCC3/C(=C(\C)/C)/C(C[C@@]3(C)C[C@@H]12)=O |t:5|

Computed Properties

• Exact Mass: 302.22458
• Monoisotopic Mass: 302.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.6
• XLogP3: 4.2

Experimental Properties

• Density: 1.013
• Boiling Point: 407°Cat760mmHg
• Flash Point: 158°C
• Refractive Index: 1.511

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones